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Compound of Interest

Compound Name: Allyl 2-furoate

Cat. No.: B1265727

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl 2-furoate is an organic compound classified as an ester of 2-furoic acid and allyl alcohol.
It is of interest to researchers in various fields, including flavor and fragrance chemistry, as well
as in the development of novel pharmaceutical intermediates. This technical guide provides a
detailed overview of the key molecular properties of allyl 2-furoate, a comprehensive
experimental protocol for its synthesis via Fischer esterification, and a logical workflow diagram
to illustrate the synthetic process.

Core Molecular and Physical Properties

The fundamental molecular and physical characteristics of allyl 2-furoate are summarized in
the table below. This data is essential for its identification, handling, and application in a
research setting.
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Property

Value

Molecular Formula

CsHsOs3[1]

Molecular Weight 152.15 g/mol [1]

CAS Number 4208-49-5[2]

Appearance Colorless to yellowish clear liquid[3]
Density 1.181 g/mL at 25 °C[3]

Boiling Point 206-209 °C[3]

Refractive Index

n20/D 1.495[3]

Synonyms

2-Furoic acid allyl ester, Allyl 2-furancarboxylate,

prop-2-en-1-yl furan-2-carboxylate[1][2]

Synthesis of Allyl 2-Furoate via Fischer

Esterification

The synthesis of allyl 2-furoate can be effectively achieved through the Fischer esterification

of 2-furoic acid with allyl alcohol. This acid-catalyzed reaction produces the desired ester and

water as a byproduct. The following protocol is adapted from general procedures for the

synthesis of alkyl 2-furoates.

Experimental Protocol

Materials:

Acetone

Hexane

2-Furoic acid (1 mmol)

Allyl alcohol (2 mmol)

Heterogeneous acid catalyst (e.g., tungstophosphoric acid/zirconia composites, 50 mg)
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o Ethyl acetate

e Anhydrous sodium sulfate

e Deionized water

Equipment:

e 20 mL glass reaction tube

o Magnetic stirrer with heating plate
e Condenser

e Separatory funnel

e Rotary evaporator

e Column chromatography setup
o Standard laboratory glassware
Procedure:

e Reaction Setup: In a 20 mL glass reaction tube, combine 1 mmol of 2-furoic acid, 2 mmol of
allyl alcohol, and 50 mg of the dried heterogeneous acid catalyst.

e Reaction: Place the reaction tube in a heating block on a magnetic stirrer. Attach a
condenser and heat the mixture to 125 °C with continuous stirring for 24 hours. The progress
of the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up:
o After the reaction is complete, allow the mixture to cool to room temperature.
o Extract the reaction mixture with 3 mL of acetone and filter to separate the catalyst.

o Transfer the filtrate to a separatory funnel. Add 10 mL of deionized water and 10 mL of
ethyl acetate.
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o Shake the funnel vigorously and allow the layers to separate.

o Collect the organic layer and wash it sequentially with 10 mL of a saturated aqueous
NaHCOs solution and 10 mL of brine.

o Dry the organic layer over anhydrous sodium sulfate.

e Purification:
o Remove the solvent from the dried organic layer using a rotary evaporator.

o Purify the crude product by column chromatography on silica gel, using a mixture of
hexane and ethyl acetate (e.g., 9:1 v/v) as the eluent.

o Characterization: The purified allyl 2-furoate can be characterized by standard analytical
techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear
Magnetic Resonance (NMR) spectroscopy to confirm its identity and purity.

Experimental Workflow and Signaling Pathways

To visually represent the synthesis of allyl 2-furoate, the following diagrams have been
generated using the DOT language.
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Caption: Fischer Esterification of 2-Furoic Acid with Allyl Alcohol.
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Caption: Experimental Workflow for the Synthesis and Purification of Allyl 2-Furoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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